Cas no 98190-85-3 (Methyl (2S)-3-bromo-2-methylpropanoate)

• Product Name: Methyl (2S)-3-bromo-2-methylpropanoate
• CAS No: 98190-85-3
• MF: C₅H₉BrO₂
• MW: 181.027761220932
• MDL: MFCD00064487
• CID: 803294
• PubChem ID: 87565008
• Update Time: 2025-04-19

Methyl (2S)-3-bromo-2-methylpropanoate Chemical and Physical Properties

Names and Identifiers

• Propanoic acid,3-bromo-2-methyl-, methyl ester, (2S)-
• Methyl (S)-(-)-3-Bromoisobutyrate
• (?)-Methyl (S)-3-bromo-2-methylpropionate
• (S)-(-)-3-Bromoisobutyric Acid Methyl Ester
• methyl (2S)-3-bromo-2-methylpropanoate
• (S)-(-)-3-Bromo-2-methylpropionic Acid Methyl Ester
• Methyl (S)-(-)-3-Bromo-2-methylpropionate
• Propanoic acid, 3-bromo-2-methyl-, methyl ester, (2S)-
• (S)-3-Bromo-2-methyl-propionic acid methyl ester
• (-)-Methyl (S)-3-bro mo-2-methylpropionate
• Methyl 3-bromo-2-methylpropanoate #
• (-)-Methyl (S)-3-bromo-2-methylpropionate
• BDBM36060
• FKWNAVCXZSQYTA-SCSAIBSYSA-N
• (S)-methyl 3-bromo-
• MFCD00064487
• (-)-Methyl (S)-ss--bromoisobutyrate
• B2140
• Methyl (2S)-3-bromo-2-methyl-propanoate
• CS-0158189
• methyl(s)-3-bromo-2-methylpropanoate
• Methyl (S)-(-)-3-bromo-2-methyl-propionate
• (S)-3-bromo-2-methylpropionic acid methyl ester
• T71508
• methyl (s)-3-bromo-2-methylpropanoate
• DTXSID70420478
• (S)-(-)-Methyl 3-bromo-2-methylpropionate
• Propanoic acid,3-bromo-2-methyl-,methyl ester,(2S)-
• 98190-85-3
• BS-18020
• (-)-Methyl (S)-3-bromo-2-methylpropionate, 97%
• (S)-(-)-3-BROMOISOBUTYRICACIDMETHYLESTER
• AMY14235
• (S)-methyl 3-bromo-2-methylpropanoate
• (S)-3-bromoisobutyric acid methyl ester
• AKOS015833847
• SCHEMBL2534589
• AKOS015894023
• Methyl (2S)-3-bromo-2-methylpropanoate

• MDL： MFCD00064487
• Inchi： 1S/C5H9BrO2/c1-4(3-6)5(7)8-2/h4H,3H2,1-2H3/t4-/m1/s1
• InChI Key： FKWNAVCXZSQYTA-SCSAIBSYSA-N
• SMILES： BrC[C@H](C(=O)OC)C

Computed Properties

• Exact Mass: 179.97900
• Monoisotopic Mass: 179.97859g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 8
• Rotatable Bond Count: 3
• Complexity: 82.5
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 1.4
• Topological Polar Surface Area: 26.3

Experimental Properties

• Color/Form: Colorless Transparent Liquid
• Density: 1.422 g/mL at 25 °C(lit.)
• Melting Point: Not available
• Boiling Point: 97.5-98.5 °C/62 mmHg(lit.)
• Flash Point: Fahrenheit: 163.4 ° f < br / > Celsius: 73 ° C < br / >
• Refractive Index: n20/D 1.455(lit.)
• PSA: 26.30000
• LogP: 1.19040
• Optical Activity: [α]20/D −23 to −16°, c = 5 neat
• Solubility: Not determined
• Vapor Pressure: 1.3±0.3 mmHg at 25°C

Methyl (2S)-3-bromo-2-methylpropanoate Security Information

• Symbol:
• Prompt：warning
• Signal Word：Warning
• Hazard Statement： H227-H315-H319
• Warning Statement： P210-P264-P280-P302+P352+P332+P313+P362+P364-P305+P351+P338+P337+P313-P403+P235-P501
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： 36/37/38
• Safety Instruction： S26; S36
• Hazardous Material Identification：
• Risk Phrases：R36/37/38
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Carboxylic acid esters
• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Carboxylic acid derivatives Carboxylic acid esters